N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-pentoxybenzamide

• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-pentoxybenzamide
• InChI: InChI=1S/C20H22N2O2S/c1-2-3-4-12-24-15-10-8-14(9-11-15)19(23)22-20-17(13-21)16-6-5-7-18(16)25-20/h8-11H,2-7,12H2,1H3,(H,22,23)
• InChI Key: NFAFEFIECRZNEF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCC3)C#N
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol
• CAS No.: 477555-57-0

Description

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-pentoxybenzamide is a useful research compound. Its molecular formula is C20H22N2O2S and its molecular weight is 354.47. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis and Antitumor Evaluation

Research involving closely related compounds to N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-pentoxybenzamide has led to the development of various heterocyclic derivatives with potential antitumor activities. For instance, the synthesis of polyfunctionally substituted heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide has been explored. These compounds have demonstrated significant inhibitory effects against multiple human cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer, highlighting their potential as cancer therapeutics (H. Shams et al., 2010).

Antimicrobial Applications

Further research on related chemical structures has led to the development of novel antimicrobial acyclic and heterocyclic dyes and their precursors based on 2-N-acylamino-4,5,6,7-tetrahydro-benzo[b]thiophene systems. These compounds have been evaluated for both their antibacterial and antifungal activities, with some showing significant efficacy against tested organisms. This suggests potential applications in dyeing and textile finishing to impart antimicrobial properties to fabrics (H. Shams et al., 2011).

Molecular Structure and Interaction Modeling

The molecular structure and intermolecular interactions of related compounds, like N-3-hydroxyphenyl-4-methoxybenzamide, have been analyzed to understand the influence of dimerization and crystal packing on molecular geometry. Such studies are crucial for designing compounds with optimized properties for specific applications, such as improved solubility or targeted biological activity (Sedat Karabulut et al., 2014).

Facile Synthesis Techniques

Future Directions

The future directions for the research and development of this compound are not directly available.